3-[(2-Chloro-6-fluorophenyl)methylsulfanyl]-1-[(2,5-dimethylphenyl)methyl]indole

• IUPAC Name: 3-[(2-chloro-6-fluorophenyl)methylsulfanyl]-1-[(2,5-dimethylphenyl)methyl]indole
• InChI: InChI=1S/C24H21ClFNS/c1-16-10-11-17(2)18(12-16)13-27-14-24(19-6-3-4-9-23(19)27)28-15-20-21(25)7-5-8-22(20)26/h3-12,14H,13,15H2,1-2H3
• InChI Key: LTMDXLINVGHGAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CN2C=C(C3=CC=CC=C32)SCC4=C(C=CC=C4Cl)F
• Molecular Formula: C24H21ClFNS
• Molecular Weight: 409.9 g/mol

Description

3-[(2-Chloro-6-fluorophenyl)methylsulfanyl]-1-[(2,5-dimethylphenyl)methyl]indole, also known as CFM-2, is a synthetic compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. CFM-2 belongs to the indole class of compounds and is a derivative of the natural product tryptamine.

Scientific Research Applications

Organic Synthesis and Chemical Properties

• Sulfenylation Reactions : Sulfenylation of pyrroles and indoles, including compounds with structural similarities to the specified molecule, has been studied for the synthesis of substituted pyrroles and indoles. Such reactions are crucial for creating compounds with potential biological activities (Gilow et al., 1991).
• Sulfonation of Phenols : Research into the intermediacy of phenyl hydrogen sulfates in sulfonation reactions, including the effects of various substituents, provides insights into the reactivity and potential modifications of phenyl and indole compounds (Wit et al., 2010).

Pharmacology and Biological Activities

• Antioxidant Properties : The antioxidant capabilities of indole derivatives, including those structurally related to the compound , have been investigated in the context of protecting erythrocytes and DNA against radical-induced oxidation. These studies suggest potential therapeutic applications of indole derivatives in oxidative stress-related conditions (Zhao & Liu, 2009).

Material Science and Spectroscopy

• Computational and Spectroscopic Analysis : Detailed computational and spectroscopic analyses of hetarylazo indole dyes, including those with similar structural features, have been conducted to understand their electronic properties and behavior under various conditions. Such research aids in the development of novel materials with specific optical properties (Çatıkkaş et al., 2013).

Novel Synthesis Methods

• Novel Derivatives and Synthetic Approaches : The synthesis of novel indole derivatives, including those with sulfanyl groups, is an area of active research. These efforts aim to explore new synthetic pathways and the potential biological activities of the resulting compounds (Babu et al., 2007).